![molecular formula C8H10N2 B1172536 SodiumPhosphateMonobasicDihydrate CAS No. 13472-38-0](/img/no-structure.png)
SodiumPhosphateMonobasicDihydrate
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Overview
Description
Sodium Phosphate Monobasic Dihydrate, also referred to as sodium dihydrogen phosphate, is a chemical reagent with high buffering capacity and is used for preparing biological buffers . It is a saline laxative that is thought to work by increasing fluid in the small intestine .
Synthesis Analysis
The salt is obtained by partial neutralization of phosphoric acid . A 1M solution can be prepared by dissolving 119.98 g of Sodium phosphate monobasic (Na2HPO4, Molecular weight 119.98) in deionized water to a final volume of 1000 ml .Molecular Structure Analysis
The molecular formula of Sodium Phosphate Monobasic Dihydrate is H6NaO6P . It consists of sodium cations (Na+) and dihydrogen phosphate anions (H2PO− 4) .Chemical Reactions Analysis
Sodium phosphate reacts with hydrochloric acid to form phosphoric acid and sodium chloride . When heated at 550 °C, anhydrous trisodium trimetaphosphate is formed .Physical And Chemical Properties Analysis
Sodium Phosphate Monobasic Dihydrate appears as white powder or crystals . It has a density of 2.36 g/cm 3 (anhydrous) and is soluble in water .Mechanism of Action
Safety and Hazards
Future Directions
properties
CAS RN |
13472-38-0 |
---|---|
Product Name |
SodiumPhosphateMonobasicDihydrate |
Molecular Formula |
C8H10N2 |
Molecular Weight |
0 |
Origin of Product |
United States |
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